Cas no 1805925-77-2 (6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1805925-77-2
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4833854
• Update Time: 2025-06-08

6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H7F3INO4/c1-17-8-4(2-7(15)16)5(3-6(13)14-8)18-9(10,11)12/h3H,2H2,1H3,(H,15,16)
• InChI Key： TWAIHBCNNIFCKR-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=N1)OC)CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805925-77-2)

6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805925-77-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo, methoxy, and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining electron-withdrawing and electron-donating substituents, makes it particularly valuable for designing compounds with tailored properties.

The growing interest in pyridine-based compounds stems from their broad applications in drug discovery and material science. Researchers are increasingly exploring 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid for its potential role in developing novel anti-inflammatory agents and central nervous system (CNS) therapeutics. The presence of the trifluoromethoxy group enhances metabolic stability, a critical factor in optimizing drug candidates for improved pharmacokinetics. This aligns with current trends in medicinal chemistry, where fluorinated compounds are prioritized for their ability to modulate biological activity.

From a synthetic perspective, CAS No. 1805925-77-2 offers a robust platform for further functionalization. The iodo substituent at the 6-position enables cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, facilitating the construction of complex molecular architectures. Such transformations are pivotal in fragment-based drug design, a strategy gaining traction in high-throughput screening programs. Additionally, the acetic acid moiety provides a handle for conjugation or salt formation, expanding its utility in formulation development.

Environmental and regulatory considerations are also shaping the demand for 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid. With the rise of green chemistry initiatives, researchers are investigating sustainable methods for its synthesis, including catalytic processes and solvent-free reactions. This compound’s compatibility with flow chemistry techniques further underscores its relevance in modern industrial applications, where efficiency and scalability are paramount.

In agrochemical research, derivatives of pyridine-3-acetic acid are explored for their herbicidal and fungicidal properties. The trifluoromethoxy group in CAS No. 1805925-77-2 may contribute to enhanced lipid solubility, improving the bioavailability of active ingredients in plant systems. This aligns with the industry’s focus on precision agriculture and reduced environmental impact, addressing global concerns about food security and sustainable farming practices.

Analytical characterization of 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure batch-to-batch consistency, a critical requirement for regulatory compliance in pharmaceutical manufacturing. The compound’s stability under various pH conditions and thermal profiles is also a subject of ongoing study, particularly for formulation scientists developing extended-release drug products.

Market trends indicate a steady increase in demand for halogenated pyridines, driven by their utility in OLED materials and electronic chemicals. The iodo and trifluoromethoxy groups in 1805925-77-2 may contribute to electron transport properties, making it a candidate for optoelectronic applications. This interdisciplinary potential highlights the compound’s versatility beyond traditional life sciences, resonating with investors and R&D teams in the advanced materials sector.

In conclusion, 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805925-77-2) represents a multifaceted building block with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity profile position it at the forefront of innovation, addressing contemporary challenges in drug development, sustainable chemistry, and emerging technologies. As research progresses, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.